ethyl 4-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)acetyl)piperazine-1-carboxylate
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Description
Ethyl 4-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C16H22N4O5S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
A study conducted by Başoğlu et al. (2013) involved the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. These compounds demonstrated antimicrobial, antilipase, and antiurease activities, suggesting their potential as therapeutic agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Novel Benzodifuranyl Derivatives as Anti-inflammatory Agents
Research by Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl derivatives derived from visnaginone and khellinone. These compounds showed promising anti-inflammatory and analgesic properties, highlighting their potential as cyclooxygenase inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Synthesis of 1,3,4-Thiadiazole Amide Derivatives
Xia (2015) synthesized novel 1,3,4-thiadiazole amide compounds containing piperazine, which showed inhibitory effects against Xanthomonas campestris pv. oryzae. This indicates the potential application of these compounds in agricultural biotechnology for plant protection (Xia, 2015).
Antimicrobial Activity of Thiazole-Piperidine Hybrids
Jeankumar et al. (2013) designed and synthesized thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds exhibited significant antimicrobial activity, suggesting their potential in tuberculosis treatment (Jeankumar et al., 2013).
Improved Synthesis of Anti-hypertensive Drug Intermediates
Ramesh et al. (2006) described an improved synthesis method for N-(2,3-dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine, a useful intermediate in the production of the anti-hypertensive drug Doxazosin. This process enhancement could have implications for more efficient drug manufacturing (Ramesh, Reddy, & Reddy, 2006).
Properties
IUPAC Name |
ethyl 4-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)acetyl]piperazine-1-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H22N4O5S/c1-3-25-16(22)19-10-8-18(9-11-19)15(21)12-20-14-7-5-4-6-13(14)17(2)26(20,23)24/h4-7H,3,8-12H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLNMVPBEWMIJOU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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